![molecular formula C18H21N5OS2 B3007491 2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide CAS No. 1331213-99-0](/img/structure/B3007491.png)
2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
Overview
Description
The compound “2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide” is a complex organic molecule. It contains a thiadiazole ring, which is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms . Thiadiazoles are a sub-family of azole compounds and are fairly common in pharmacology .
Scientific Research Applications
- Researchers have explored the compound’s potential as an antibacterial and antifungal agent. Its structural features make it a promising candidate for combating microbial infections .
- For antibacterial studies, it can be compared to standard drugs like norfloxacin. Additionally, it has been screened against fungal species such as Aspergillus niger, Candida albicans, and Fusarium oxysporum .
- Computational chemistry plays a crucial role in understanding the structural and chemical properties of this compound. Researchers use computational methods to predict its behavior, interactions, and potential drug-like properties .
- Scientists investigate its effects on various biological pathways, including antiviral, antidepressant, antitumor, anti-inflammatory, and antimigraine activities. These screenings provide insights into its therapeutic potential .
- Researchers explore the compound’s interactions with specific biological targets. Identifying its binding partners can lead to novel drug discovery or repurposing efforts .
- The compound’s unique structure makes it interesting for materials science applications. It could serve as a precursor for synthesizing functional materials or polymers with specific properties .
Antibacterial and Antifungal Agents
Computational Chemistry and Drug Design
Biological Activity Screening
Chemical Biology and Target Identification
Materials Science and Organic Synthesis
Mechanism of Action
Mode of Action
It is known that the compound contains a thiadiazole ring , which is a common structural motif in many pharmaceuticals and is known to interact with various biological targets. The exact nature of these interactions and the resulting changes at the molecular level would require further investigation.
Biochemical Pathways
Compounds containing a thiadiazole ring have been found to interact with various biochemical pathways . The downstream effects of these interactions would depend on the specific targets of the compound and the nature of the interactions.
Result of Action
The presence of a thiadiazole ring suggests that the compound could have a range of potential effects, depending on its specific targets and the nature of its interactions with these targets .
properties
IUPAC Name |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5OS2/c1-11-3-4-14-15(9-11)26-18(19-14)20-16(24)10-23-7-5-13(6-8-23)17-22-21-12(2)25-17/h3-4,9,13H,5-8,10H2,1-2H3,(H,19,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSNGGSSBACZMJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3CCC(CC3)C4=NN=C(S4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Benzyl-4-[1-(methylsulfanyl)-2-nitrovinyl]piperazine](/img/structure/B3007408.png)
![2-((1-ethyl-3-methyl-7-oxo-6-(thiophen-2-ylmethyl)-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(4-isopropylphenyl)acetamide](/img/structure/B3007409.png)
![5,5-Dimethyl-1,2,4,5-tetrahydrospiro[benzo[c]azepine-3,1'-cyclohexane] hydrochloride](/img/structure/B3007415.png)
![N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide](/img/structure/B3007418.png)
![N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-cyclopentylacetamide](/img/structure/B3007426.png)
![(Z)-2-Cyano-3-(furan-2-yl)-N-[(3-pentan-3-yl-1,2-oxazol-5-yl)methyl]prop-2-enamide](/img/structure/B3007431.png)